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For Researchers, Scientists, and Drug Development Professionals

Hydroxylammonium nitrate (HAN), an inorganic salt with the chemical formula

[NH₃OH]⁺[NO₃]⁻, is a prominent energetic ionic liquid that has garnered significant attention as

a high-performance, environmentally benign alternative to traditional toxic propellants like

hydrazine.[1][2] This technical guide provides an in-depth analysis of HAN, covering its

synthesis, physicochemical properties, thermal decomposition, combustion characteristics, and

applications, with a focus on quantitative data and experimental methodologies.

Physicochemical Properties
HAN, in its pure form, is a colorless, hygroscopic solid.[1] However, it is typically handled and

utilized in aqueous solutions, often with a fuel component, to form high-performance

monopropellants.[1][3] These HAN-based propellants offer significant advantages over

hydrazine, including approximately 50% higher performance for a given propellant tank, higher

density, lower freezing points (below 0°C), and negligible vapor hazards.[1][3]
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Property Value Notes

Chemical Formula [NH₃OH]⁺[NO₃]⁻
Salt of hydroxylamine and

nitric acid.[1]

Molar Mass 96.04 g/mol [1]

Density (Solid) 1.84 g/cm³ [1]

Melting Point 48 °C [1]

Solubility in Water Soluble [4]

Appearance Colorless hygroscopic solid [1]

Table 1: Physicochemical Properties of Pure Hydroxylammonium Nitrate

HAN-based propellant formulations exhibit a range of densities and performance

characteristics depending on their composition. The well-known AF-M315E formulation, for

instance, has a specific impulse of 257 seconds.[1] Another formulation, SHP163, which is a

mixture of HAN, ammonium nitrate, methanol, and water, has a density of 1.39 g/mL for a 60%

HAN solution.[5]
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Formulation Key Components Density (g/cm³)
Specific Impulse
(Isp) (s)

AF-M315E

HAN, water,

hydroxyethyl

hydrazinium nitrate

(HEHN)

~1.43 257

LP1846

~60% HAN, ~20%

water,

triethanolammonium

nitrate (TEAN)

~1.43 210 (projected)

LP1898

~60% HAN, ~20%

water,

diethylhydroxylammon

ium nitrate (DEHAN)

Not specified Not specified

SHP163

HAN, ammonium

nitrate (AN),

methanol, water

1.39 (for 60% HAN

solution)
Not specified

HAN/HN-based

HAN, hydrazinium

nitrate (HN), TEAN,

H₂O

1.4 - 1.5
>10% increase over

hydrazine

Table 2: Properties of Various HAN-Based Propellant Formulations[1][5][6][7][8][9]

Synthesis of Hydroxylammonium Nitrate
The most common and direct method for synthesizing HAN is through the neutralization

reaction of hydroxylamine with nitric acid.[5][10] This exothermic reaction requires careful

control of temperature and pH to ensure high yield and purity, and to prevent decomposition of

the reactants and product.[10]

An alternative laboratory-scale synthesis involves a double decomposition reaction, for

instance, by mixing aqueous solutions of hydroxylammonium sulfate and barium nitrate.[4] The

insoluble barium sulfate precipitates, leaving an aqueous solution of HAN.
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Caption: Synthesis pathways for hydroxylammonium nitrate.

Experimental Protocol: Neutralization Synthesis of HAN
Reactant Preparation: Prepare aqueous solutions of hydroxylamine (e.g., 50% wt) and nitric

acid (e.g., 60-70% wt).[5] High-density nitric acid can be obtained by a dehydration reaction

of lower concentration nitric acid with sulfuric acid.[5]

Reaction Setup: The reaction is conducted in a temperature-controlled vessel, such as a

beaker in an ice bath, equipped with a stirrer.[11]

Neutralization: Gradually add the nitric acid solution to the stirred hydroxylamine solution.

The rate of addition is controlled to maintain the reaction temperature below 30°C to prevent

decomposition.[11][12]
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pH Monitoring: Monitor the pH of the solution during the addition of nitric acid. The highest

concentration of HAN is typically achieved at a pH of around 7.06.[5]

Concentration (Optional): If a higher concentration is required, the resulting HAN solution

can be concentrated by evaporating the solvent under vacuum.[13] It has been noted that

the concentration of the HAN solution cannot exceed 80% through evaporation.[5][14]

Analysis: The final product can be analyzed using techniques such as Fourier-transform

infrared spectroscopy (FTIR) to confirm the chemical structure and functional groups.[5][14]

Thermal Decomposition and Stability
HAN is an unstable compound as it contains both a reducing agent (hydroxylammonium cation)

and an oxidizing agent (nitrate anion), analogous to ammonium nitrate.[4] The thermal

decomposition of HAN is a complex process that can be autocatalytic, primarily driven by an

acid-catalyzed nitration-nitrosation pathway.[10] The decomposition of aqueous HAN solutions

typically begins after the evaporation of water.[15]

The decomposition onset temperature can be influenced by several factors, including the

concentration of the HAN solution, the heating rate, and the presence of catalysts.[5][16] For

an 80% aqueous HAN solution, the decomposition temperature is approximately 124°C.[5] The

overall activation energy for the thermal decomposition of HAN is approximately 95 kJ/mol.[17]
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Condition
Decomposition
Onset Temperature
(°C)

Activation Energy
(Ea) (kJ/mol)

Notes

Thermal (80% aq.

HAN)
~124 ~95 (overall)

Decomposition occurs

after water

evaporation.[5][17]

Catalytic (Ceria-

based)
-

Inception: ~33, Peak:

~170, Decay: ~130

Three-stage

decomposition.[17]

Catalytic (Iridium-

based)
~65

Stage 1: ~65, Stage 2:

~120

Two-stage

decomposition.[17]

[18]

Catalytic

(Cu/honeycomb)
41.0 -

Significantly lowers

the decomposition

onset temperature.[5]

Catalytic

(Mn/honeycomb)
67.8 - [5]

Catalytic

(Pt/honeycomb)
52.9 - [5]

Catalytic

(Co/honeycomb)
74.7 - [5]

Catalytic

(Ir/honeycomb)
76.9 - [5]

Table 3: Thermal Decomposition Characteristics of HAN
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Caption: Simplified thermal decomposition pathway of HAN.

Experimental Protocol: Thermal Analysis using
DSC/TGA

Sample Preparation: A small sample (typically a few milligrams) of the HAN solution is

placed in a sample pan (e.g., aluminum).[19]

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing both

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) is used.

Experimental Conditions: The sample is heated at a constant rate (e.g., 1, 2.5, 5, or 10

K/min) under an inert atmosphere (e.g., flowing nitrogen).[16][20]
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Data Acquisition: The instrument records the heat flow (DSC) and mass change (TGA) of the

sample as a function of temperature.

Data Analysis:

TGA Curve: The TGA curve shows mass loss steps, which can be correlated to events like

water evaporation and decomposition. The onset temperature of decomposition can be

determined from this curve.

DSC Curve: The DSC curve shows endothermic (e.g., water evaporation) and exothermic

(e.g., decomposition) peaks. The peak temperature and the area under the exothermic

peak (enthalpy of decomposition) are important parameters.

Kinetic Analysis: By performing experiments at multiple heating rates, kinetic parameters

such as the activation energy (Ea) and the pre-exponential factor can be calculated using

isoconversional methods like the Kissinger or Ozawa-Flynn-Wall method.[21][22]

Combustion Characteristics
The combustion of HAN-based propellants is a complex phenomenon influenced by pressure

and composition.[23] The linear burning rate of HAN aqueous solutions does not increase

monotonically with concentration. For instance, the burning rate peaks at around 80% mass

concentration of HAN and then decreases as the concentration increases to 95%.[23] The

addition of fuels and stabilizers is often necessary to improve the burning characteristics for

practical applications in thrusters.[24]
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HAN Concentration
(wt.%)

Pressure (MPa) Linear Burn Rate Notes

80 0.1 - 3.1 Varies with pressure

The burn rate can

surge when the boiling

temperature of water

exceeds the

decomposition

temperature of HAN.

[24]

95 (with activated

carbon)
up to 6 up to 400 mm/s

The addition of

activated carbon can

significantly increase

the burning rate.[25]

Table 4: Combustion Characteristics of HAN Aqueous Solutions
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Caption: General experimental workflow for HAN-based propellant research.
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Applications
The primary application of HAN is as a "green" propellant for rocket and satellite propulsion

systems.[1][2] It is a key component in monopropellants designed to replace the highly toxic

and carcinogenic hydrazine.[1] HAN-based propellants have been successfully demonstrated

in space, for instance, in the Green Propellant Infusion Mission (GPIM), which used the AF-

M315E blend.[1]

Beyond its use as a liquid monopropellant, HAN also has applications as an oxidizer in solid

propellants, typically bonded with polymers like glycidyl azide polymer (GAP) or hydroxyl-

terminated polybutadiene (HTPB).[1] Furthermore, HAN has been instrumental in the

development of electrically controlled solid propellants (ESPs), which can be ignited and

extinguished by applying and removing an electric current.[4]

In conclusion, hydroxylammonium nitrate stands out as a versatile and promising energetic

ionic liquid. Its favorable combination of high performance, increased safety, and reduced

environmental impact positions it as a key enabler for the next generation of space propulsion

technologies. Further research into new fuel components, advanced catalysts, and optimized

formulations will continue to expand its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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